Cas no 497855-25-1 (4-amino-2-methoxybenzene-1-thiol)

• Product Name: 4-amino-2-methoxybenzene-1-thiol
• CAS No: 497855-25-1
• MF: C₇H₉NOS
• MW: 155.217460393906
• MDL: MFCD18825707
• CID: 932810
• PubChem ID: 19392029
• Update Time: 2025-05-19

4-amino-2-methoxybenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 4-amino-2-methoxybenzenethiol
• Benzenethiol, 4-amino-2-methoxy- (9CI)
• 4-amino-2-methoxybenzene-1-thiol
• D87749
• EN300-97629
• DB-274246
• DTXSID30598647
• BRTCRDOAPARZKE-UHFFFAOYSA-N
• SCHEMBL5657730
• 497855-25-1
• BENZENETHIOL, 4-AMINO-2-METHOXY-

• MDL： MFCD18825707
• Inchi： 1S/C7H9NOS/c1-9-6-4-5(8)2-3-7(6)10/h2-4,10H,8H2,1H3
• InChI Key： BRTCRDOAPARZKE-UHFFFAOYSA-N
• SMILES： SC1=CC=C(C=C1OC)N

Computed Properties

• Exact Mass: 155.04048508g/mol
• Monoisotopic Mass: 155.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36.2Ų

Additional information on 4-amino-2-methoxybenzene-1-thiol

Chemical Profile of 4-amino-2-methoxybenzene-1-thiol (CAS No. 497855-25-1)

4-amino-2-methoxybenzene-1-thiol, identified by its Chemical Abstracts Service (CAS) number 497855-25-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the benzene derivatives family, characterized by the presence of both amino and thiol functional groups, which contribute to its unique reactivity and potential biological activity. The structural arrangement of these functional groups on the aromatic ring imparts specific electronic and steric properties, making it a valuable intermediate in the synthesis of more complex molecules.

The aminothiol moiety in 4-amino-2-methoxybenzene-1-thiol is particularly noteworthy due to its dual reactivity. The amino group can participate in hydrogen bonding, salt formation, and nucleophilic substitution reactions, while the thiol group is known for its ability to form disulfide bonds and engage in redox reactions. These properties make the compound a versatile building block for medicinal chemists seeking to develop novel therapeutic agents. The methoxy group at the 2-position further modulates the electronic environment of the aromatic ring, influencing the overall reactivity and solubility profile of the molecule.

In recent years, there has been growing interest in exploring the pharmacological potential of 4-amino-2-methoxybenzene-1-thiol and its derivatives. The compound’s structural features suggest that it may interact with biological targets such as enzymes and receptors, leading to potential therapeutic effects. For instance, studies have indicated that benzene derivatives containing both amino and thiol groups can exhibit antimicrobial, anti-inflammatory, and antioxidant properties. These findings are particularly relevant in light of the increasing prevalence of multidrug-resistant pathogens and the need for new strategies to combat infections.

One of the most compelling aspects of 4-amino-2-methoxybenzene-1-thiol is its utility as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its reactivity to develop novel scaffolds for drug discovery programs. For example, by introducing additional functional groups or by modifying the core structure, chemists can generate compounds with enhanced binding affinity or improved metabolic stability. This flexibility underscores the importance of 4-amino-2-methoxybenzene-1-thiol as a key intermediate in synthetic organic chemistry.

The synthesis of 4-amino-2-methoxybenzene-1-thiol typically involves multi-step organic transformations that highlight modern synthetic methodologies. Recent advances in catalytic processes have enabled more efficient and environmentally friendly routes to this compound. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the aromatic ring system with high precision. Additionally, transition-metal-catalyzed thiophilic addition reactions have provided new avenues for introducing the thiol group into the molecular framework. These innovations not only improve yield but also minimize waste, aligning with green chemistry principles.

From a computational chemistry perspective, 4-amino-2-methoxybenzene-1-thiol has been studied to understand its molecular interactions and mechanistic pathways. Molecular modeling techniques have revealed insights into how this compound might bind to biological targets at the atomic level. These studies are crucial for rational drug design, as they help predict binding affinities and identify potential side effects before experimental validation. Furthermore, computational methods have been used to optimize synthetic routes by predicting reaction outcomes based on theoretical calculations.

The biological evaluation of 4-amino-2-methoxybenzene-1-thiol has yielded promising results in preclinical studies. In vitro assays have demonstrated that derivatives of this compound can modulate key signaling pathways involved in diseases such as cancer and neurodegeneration. For example, certain analogs have shown inhibitory effects on enzymes like kinases, which are often overexpressed in tumor cells. While further research is needed to fully elucidate their mechanisms of action, these findings highlight the potential therapeutic applications of 4-amino-2-methoxybenzene-1-thiol.

The role of 4-amino-2-methoxybenzene-1-thiol in material science is also emerging as an area of interest. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis or as a component in functional materials. These applications leverage the compound’s unique electronic properties and its capacity to participate in metal-ligand interactions, opening new possibilities for industrial applications.

In conclusion,4-amino-2-methoxybenzene-1-thiol (CAS No. 497855-25-1) is a multifaceted compound with significant potential across multiple domains of chemistry and biology. Its structural features enable diverse reactivity patterns that make it an invaluable intermediate for drug discovery and synthetic chemistry. As research continues to uncover new applications for this molecule,4-amino-2-methoxybenzene-1-thiol is poised to play an increasingly important role in advancing scientific understanding and developing innovative solutions.